Methyl 4-[(4-methoxyphenyl)methoxy]benzoate

• CAS No.: 62290-50-0
• Molecular Formula: C16H16O4
• Molecular Weight: 272.29 g/mol
• IUPAC Name: methyl 4-[(4-methoxyphenyl)methoxy]benzoate
• InChI: InChI=1S/C16H16O4/c1-18-14-7-3-12(4-8-14)11-20-15-9-5-13(6-10-15)16(17)19-2/h3-10H,11H2,1-2H3
• InChI Key: HMDLADLMQPSLFT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=CC=C(C=C2)C(=O)OC

Description

Methyl 4-[(4-methoxyphenyl)methoxy]benzoate is a useful research compound. Its molecular formula is C16H16O4 and its molecular weight is 272.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-hydoxybenzoate (6.85 g, 45 mmole) in 80 ml DMF was added potassium tert. butoxide (5.6 g, 51 mmole) and the mixture was stirred at room temperature for one hour. 4-Methoxybenzyl chloride (8.3 g, 52 mmole) was added and the mixture was stirred overnight at room temperature. The mixture was evaporated under reduced pressure and 200 ml ethyl acetate was added. The organic phase was washed four times with water, dried with sodium sulfate and evaporated under reduced pressure. Yield: 12.3 g=100%